Cas no 4559-96-0 (1-(4-Bromophenyl)-4-chlorobutan-1-one)
4559-96-0 structure
Product Name:1-(4-Bromophenyl)-4-chlorobutan-1-one
CAS No:4559-96-0
MF:C10H10BrClO
MW:261.542801380157
MDL:MFCD00001006
CID:85092
PubChem ID:78317
Update Time:2025-04-18
1-(4-Bromophenyl)-4-chlorobutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromophenyl)-4-chlorobutan-1-one
- 1-(4-Bromophenyl)-4-chloro-1-butanone
- 4?Bromo-4-chlorobutyrophenone
- 4'-Bromo-4-chlorobutyrophenone
- p-Bromo-g-chlorobutyrophenone
- 4′-Bromo-4-chlorobutyrophenone
- 4-Bromo-4-Chlorobutyrophenone
- O10286
- 4-Chloro-p-bromobutyrophenone
- NS00031549
- CS-0204753
- EINECS 224-930-3
- SCHEMBL1502426
- 6D2RTW7CSC
- p-Bromo-.gamma.-chlorobutyrophenone
- AKOS000120283
- C10H10BrClO
- 1-Butanone, 1-(4-bromophenyl)-4-chloro-
- 1-(4-Bromophenyl)-4-chloro-1-butanone; 4?Bromo-4-chlorobutyrophenone
- 4-Chloro-4'-bromobutyrophenone
- 1-(4-bromo-phenyl)-4-chloro-butan-1-one
- EN300-20323
- UNII-6D2RTW7CSC
- 4-Bromophenyl 3-chloropropyl ketone
- MFCD00001006
- Butyrophenone, 4'-bromo-4-chloro-
- AS-49956
- 1-(4-Bromophenyl)-4-chloro-1-butanone #
- 4'-Bromo-4-chlorobutyrophenone, 98%
- A872355
- DTXSID00196558
- 4559-96-0
- p-Bromo-gamma-chlorobutyrophenone
- DTXCID40119049
-
- MDL： MFCD00001006
- Inchi： 1S/C10H10BrClO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2,7H2
- InChI Key： WJKPUMBLABGUCQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCCCl)=O
Computed Properties
- Exact Mass: 259.96000
- Monoisotopic Mass: 259.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: solid
- Density: 1.4780 (rough estimate)
- Melting Point: 35.5-38 °C(lit.)
- Boiling Point: 352.8℃ at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.5963 (estimate)
- Water Partition Coefficient: Insoluble in water.
- PSA: 17.07000
- LogP: 3.65080
- Solubility: Uncertain
1-(4-Bromophenyl)-4-chlorobutan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-Bromophenyl)-4-chlorobutan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WU914-5g |
1-(4-Bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 97% | 5g |
68CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WU914-10g |
1-(4-Bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 97% | 10g |
99CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WU914-25g |
1-(4-Bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 97% | 25g |
244CNY | 2021-05-08 | |
| TRC | B678243-10mg |
1-(4-Bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678243-50mg |
1-(4-Bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678243-100mg |
1-(4-Bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48860-5g |
4-Bromo-4-Chlorobutyrophenone |
4559-96-0 | 5g |
￥118.0 | 2022-04-28 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24146-25g |
4'-Bromo-4-chlorobutyrophenone, 98% |
4559-96-0 | 98% | 25g |
￥732.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24146-100g |
4'-Bromo-4-chlorobutyrophenone, 98% |
4559-96-0 | 98% | 100g |
￥2277.00 | 2023-03-15 | |
| Enamine | EN300-20323-0.05g |
1-(4-bromophenyl)-4-chlorobutan-1-one |
4559-96-0 | 95% | 0.05g |
$19.0 | 2023-09-16 |
1-(4-Bromophenyl)-4-chlorobutan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4559-96-0)1-(4-Bromophenyl)-4-chlorobutan-1-one
Order Number:A872355
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):446.0
Email:sales@amadischem.com
1-(4-Bromophenyl)-4-chlorobutan-1-one Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4559-96-0)1-(4-Bromophenyl)-4-chlorobutan-1-one
Purity:99%
Quantity:100g
Price ($):446.0